Cas no 82257-10-1 (4(1H)-Pyridinethione, 3-bromo-)
4(1H)-Pyridinethione, 3-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 4(1H)-Pyridinethione, 3-bromo-
-
- Inchi: 1S/C5H4BrNS/c6-4-3-7-2-1-5(4)8/h1-3H,(H,7,8)
- InChI Key: JXMSCHXZXYCDEM-UHFFFAOYSA-N
- SMILES: C1NC=CC(=S)C=1Br
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
Experimental Properties
- Density: 1.79±0.1 g/cm3(Predicted)
- Boiling Point: 211.3±50.0 °C(Predicted)
- pka: -0.37±0.70(Predicted)
4(1H)-Pyridinethione, 3-bromo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1906461-0.05g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 0.05g |
$792.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-0.1g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 0.1g |
$829.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-0.25g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 0.25g |
$867.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-0.5g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 0.5g |
$905.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-1.0g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 1g |
$943.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-2.5g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 2.5g |
$1848.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-5.0g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 5g |
$2732.0 | 2023-06-01 | ||
| Enamine | EN300-1906461-10.0g |
3-bromo-1,4-dihydropyridine-4-thione |
82257-10-1 | 10g |
$4052.0 | 2023-06-01 |
4(1H)-Pyridinethione, 3-bromo- Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on 4(1H)-Pyridinethione, 3-bromo-
Introduction to 4(1H)-Pyridinethione, 3-bromo- (CAS No. 82257-10-1)
4(1H)-Pyridinethione, 3-bromo-, identified by its Chemical Abstracts Service (CAS) number 82257-10-1, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic sulfur-containing derivative of pyridine has garnered attention due to its versatile structural framework and potential applications in medicinal chemistry. The presence of both a thione group and a bromine substituent at the 3-position imparts unique reactivity, making it a valuable intermediate in the synthesis of more complex molecules.
The compound belongs to the broader class of pyridinethiones, which are known for their broad spectrum of biological activities. Pyridinethiones, characterized by the presence of a sulfur atom bonded to two adjacent carbon atoms in the pyridine ring, exhibit notable pharmacological properties. The introduction of a bromine atom at the 3-position further enhances its utility as a building block in organic synthesis, enabling various functionalization strategies such as cross-coupling reactions, nucleophilic substitutions, and metal-catalyzed transformations.
In recent years, 4(1H)-Pyridinethione, 3-bromo- has been extensively studied for its role in developing novel therapeutic agents. The thione moiety is particularly interesting because it can participate in hydrogen bonding interactions and undergo redox reactions, which are crucial for drug design. Additionally, the bromine atom serves as a handle for further chemical manipulation, allowing researchers to tailor the compound’s properties for specific applications.
One of the most compelling aspects of 4(1H)-Pyridinethione, 3-bromo- is its potential as an intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes involved in cancer metabolism and inflammation. The ability to modify both the thione and bromine functionalities provides chemists with a high degree of flexibility in designing molecules with enhanced binding affinity and selectivity.
Recent advancements in medicinal chemistry have highlighted the importance of 4(1H)-Pyridinethione, 3-bromo- in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this compound into drug candidates, researchers aim to disrupt aberrant signaling cascades that drive pathological conditions. The structural features of 4(1H)-Pyridinethione, 3-bromo- make it an attractive scaffold for designing molecules that can selectively inhibit specific kinases without affecting others.
The synthesis of 4(1H)-Pyridinethione, 3-bromo- typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atom at the 3-position followed by functionalization at other positions on the pyridine ring. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing complex derivatives from this core structure.
In addition to its pharmaceutical applications, 4(1H)-Pyridinethione, 3-bromo- has found utility in materials science. Its ability to form coordination complexes with transition metals has led to investigations into its use as a ligand or catalyst in various chemical processes. These complexes exhibit interesting electronic and optical properties, making them relevant for applications such as luminescent materials and electrochemical sensors.
The chemical reactivity of 4(1H)-Pyridinethione, 3-bromo- is further enhanced by its ability to undergo oxidation and reduction reactions. The thione group can be converted into a disulfide or sulfenyl chloride under appropriate conditions, providing access to additional synthetic pathways. These transformations are particularly useful in constructing more elaborate molecular architectures required for advanced drug discovery efforts.
From a computational chemistry perspective, 4(1H)-Pyridinethione, 3-bromo- has been subjected to detailed molecular modeling studies to understand its interactions with biological targets. High-resolution structures obtained from X-ray crystallography have provided insights into how this compound binds to proteins and nucleic acids. These structural insights are invaluable for rational drug design, allowing chemists to optimize potency and selectivity through targeted modifications.
The versatility of 4(1H)-Pyridinethione, 3-bromo- as a synthetic intermediate has also led to its use in fragment-based drug discovery programs. By generating libraries of derivatives based on this core structure, researchers can screen for compounds with desirable pharmacological properties without having to start from scratch. This approach has accelerated the discovery process for new therapeutic agents by leveraging known structural motifs that have proven success in previous drug candidates.
In conclusion,4(1H)-Pyridinethione, 3-bromo, identified by CAS No. 82257-10-1, is a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features make it an invaluable tool for synthesizing novel pharmaceuticals and advanced materials. As our understanding of its reactivity and biological interactions continues to grow,this compound will undoubtedly play an increasingly important role in future scientific endeavors.
82257-10-1 (4(1H)-Pyridinethione, 3-bromo-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)